Cas no 267881-04-9 (3-[2-Chloro-3-(trifluoromethyl)phenyl]-3-oxopropanenitrile)

• Product Name: 3-[2-Chloro-3-(trifluoromethyl)phenyl]-3-oxopropanenitrile
• CAS No: 267881-04-9
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• MDL: MFCD11113342
• CID: 2663479
• Update Time: 2023-08-06

3-[2-Chloro-3-(trifluoromethyl)phenyl]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2-chloro-beta-oxo-3-(trifluoromethyl)-
• 3-[2-Chloro-3-(trifluoromethyl)phenyl]-3-oxopropanenitrile

• MDL： MFCD11113342
• Inchi： 1S/C10H5ClF3NO/c11-9-6(8(16)4-5-15)2-1-3-7(9)10(12,13)14/h1-3H,4H2
• InChI Key： QSOCHVYOYPYOJW-UHFFFAOYSA-N
• SMILES： ClC1C(C(CC#N)=O)=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 40.9